Cas no 204254-63-7 (5-Amino-4-methyl-2-nitrobenzoic acid)

• Product Name: 5-Amino-4-methyl-2-nitrobenzoic acid
• CAS No: 204254-63-7
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 239606
• PubChem ID: 22832068
• Update Time: 2025-10-24

5-Amino-4-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-methyl-2-nitrobenzoic acid
• 5-AMINO-4-METHYL-2-NITRO-BENZOIC ACID
• Benzoicacid, 5-amino-4-methyl-2-nitro-
• 2-nitro-5-amino-4-methylbenzoic acid
• 5-Amino-4-methyl-2-nitro-benzoesaeure
• 6-Nitro-3-amino-p-toluylsaeure
• Benzoicacid,5-amino-4-methyl-2-nitro
• DTXSID70628573
• 5-Amino-4-methyl-2-nitrobenzoicacid
• 2-NITRO-5-AMINO-4-METHYLBENZOICACID
• FT-0701487
• 204254-63-7
• AKOS006279186
• Benzoic acid, 5-amino-4-methyl-2-nitro-
• ALBB-036621
• DB-081583

• Inchi： 1S/C8H8N2O4/c1-4-2-7(10(13)14)5(8(11)12)3-6(4)9/h2-3H,9H2,1H3,(H,11,12)
• InChI Key： XWONHRIVUKCQFF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=C(C)C=C1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 196.04800
• Monoisotopic Mass: 196.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 1

Experimental Properties

• Density: 1.482
• Boiling Point: 490.9°C at 760 mmHg
• Flash Point: 250.7°C
• Refractive Index: 1.658
• PSA: 109.14000
• LogP: 2.28800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-Amino-4-methyl-2-nitrobenzoic acid

Comprehensive Analysis of 5-Amino-4-methyl-2-nitrobenzoic acid (CAS No. 204254-63-7): Properties, Applications, and Industry Trends

5-Amino-4-methyl-2-nitrobenzoic acid (CAS 204254-63-7) is a specialized nitroaromatic compound with a unique molecular structure combining amino, methyl, and nitro functional groups. This benzoic acid derivative has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity profile. The compound's molecular formula C8H8N2O4 and molecular weight 196.16 g/mol make it particularly valuable for organic synthesis intermediates and drug discovery scaffolds.

Recent studies highlight the growing demand for nitro-substituted benzoic acids in developing targeted therapeutics, especially in oncology research. The electron-withdrawing nitro group at position 2 and electron-donating amino group at position 5 create interesting electronic properties that researchers are exploring for molecular recognition applications. Pharmaceutical companies increasingly utilize such multifunctional aromatic compounds as building blocks for small molecule drugs addressing metabolic disorders.

The compound's crystalline form typically appears as yellow to orange powder with melting point range 210-215°C, showing good stability under standard storage conditions. Analytical techniques like HPLC purity analysis and NMR spectroscopy confirm its structural integrity, while mass spectrometry verifies molecular weight. These characteristics make 5-Amino-4-methyl-2-nitrobenzoic acid particularly suitable for high-precision synthesis applications where batch-to-batch consistency is critical.

In material science, this compound demonstrates potential for organic electronic materials development. The conjugated π-system modified by nitro and amino groups shows interesting charge transport properties that could benefit OLED technologies and molecular sensors. Researchers are investigating its derivatives for nonlinear optical materials with potential applications in photonics and data storage systems.

From a synthetic chemistry perspective, 204254-63-7 serves as a valuable intermediate for constructing more complex heterocyclic systems. The presence of both nucleophilic (amino) and electrophilic (nitro) sites allows diverse condensation reactions and cyclization pathways. Recent publications describe its use in preparing benzimidazole derivatives with potential biological activity, particularly in developing enzyme inhibitors.

Environmental and safety considerations for handling 5-Amino-4-methyl-2-nitrobenzoic acid follow standard laboratory protocols for nitroaromatic compounds. Proper personal protective equipment including gloves and goggles is recommended during manipulation. The compound shows good stability under ambient conditions but should be protected from prolonged exposure to strong oxidizers or reducing agents to prevent unwanted reactions.

The global market for functionalized benzoic acids like 204254-63-7 is expanding, driven by increasing R&D investments in precision medicine and specialty chemicals. Industry analysts project steady growth in demand for such high-value intermediates, particularly from contract research organizations and pharmaceutical innovators developing next-generation therapeutics. Custom synthesis services for nitro-substituted aromatics have become particularly sought-after in recent years.

Quality control standards for CAS 204254-63-7 typically require ≥98% HPLC purity with strict limits on heavy metal content and residual solvents. Advanced purification techniques including recrystallization and column chromatography ensure product meets the stringent requirements of pharmaceutical applications. Batch certification includes comprehensive spectroscopic characterization and impurity profiling to guarantee consistency.

Emerging research directions explore the compound's potential in metal-organic frameworks (MOFs) and coordination polymers. The carboxylic acid functionality provides excellent metal-binding sites, while the nitro and amino groups offer additional coordination possibilities. Such hybrid materials show promise for gas storage, catalysis, and molecular separation technologies that align with current green chemistry initiatives.

For researchers sourcing 5-Amino-4-methyl-2-nitrobenzoic acid, key considerations include supplier reliability, documentation completeness (including COA and MSDS), and scalability of production. The compound is typically available in research quantities (100mg-10g) from specialty chemical suppliers, with some manufacturers offering custom synthesis at kilogram scale for industrial applications. Proper cold chain logistics may be recommended for international shipments to maintain product integrity.